Cas no 2060044-42-8 (2-(1-hydroxycyclopentyl)benzonitrile)
2-(1-hydroxycyclopentyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 2-(1-hydroxycyclopentyl)-
- 2-(1-hydroxycyclopentyl)benzonitrile
-
- MDL: MFCD30477458
- Inchi: 1S/C12H13NO/c13-9-10-5-1-2-6-11(10)12(14)7-3-4-8-12/h1-2,5-6,14H,3-4,7-8H2
- InChI Key: FUGRSOQPQHEYAY-UHFFFAOYSA-N
- SMILES: C(#N)C1=CC=CC=C1C1(O)CCCC1
2-(1-hydroxycyclopentyl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01022005-1g |
2-(1-Hydroxycyclopentyl)benzonitrile |
2060044-42-8 | 95% | 1g |
¥3031.0 | 2023-03-11 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01022005-5g |
2-(1-Hydroxycyclopentyl)benzonitrile |
2060044-42-8 | 95% | 5g |
¥8785.0 | 2023-03-11 | |
| Enamine | EN300-319981-0.05g |
2-(1-hydroxycyclopentyl)benzonitrile |
2060044-42-8 | 0.05g |
$612.0 | 2023-09-04 | ||
| Enamine | EN300-319981-0.1g |
2-(1-hydroxycyclopentyl)benzonitrile |
2060044-42-8 | 0.1g |
$640.0 | 2023-09-04 | ||
| Enamine | EN300-319981-0.25g |
2-(1-hydroxycyclopentyl)benzonitrile |
2060044-42-8 | 0.25g |
$670.0 | 2023-09-04 | ||
| Enamine | EN300-319981-0.5g |
2-(1-hydroxycyclopentyl)benzonitrile |
2060044-42-8 | 0.5g |
$699.0 | 2023-09-04 | ||
| Enamine | EN300-319981-1.0g |
2-(1-hydroxycyclopentyl)benzonitrile |
2060044-42-8 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-319981-2.5g |
2-(1-hydroxycyclopentyl)benzonitrile |
2060044-42-8 | 2.5g |
$1428.0 | 2023-09-04 | ||
| Enamine | EN300-319981-5.0g |
2-(1-hydroxycyclopentyl)benzonitrile |
2060044-42-8 | 5.0g |
$2110.0 | 2023-02-24 | ||
| Enamine | EN300-319981-10.0g |
2-(1-hydroxycyclopentyl)benzonitrile |
2060044-42-8 | 10.0g |
$3131.0 | 2023-02-24 |
2-(1-hydroxycyclopentyl)benzonitrile Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 2-(1-hydroxycyclopentyl)benzonitrile
Introduction to 2-(1-hydroxycyclopentyl)benzonitrile (CAS No. 2060044-42-8)
2-(1-hydroxycyclopentyl)benzonitrile, with the CAS number 2060044-42-8, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique molecular structure, which includes a benzonitrile moiety and a hydroxycyclopentyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of interest for various scientific investigations.
The molecular formula of 2-(1-hydroxycyclopentyl)benzonitrile is C11H13NO2, and its molecular weight is approximately 195.23 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the addition of a hydroxyl group to a cyclopentyl ring and the subsequent attachment of this ring to a benzonitrile moiety. The synthesis process can be optimized to achieve high yields and purity, which are crucial for its use in research and development.
In terms of physical properties, 2-(1-hydroxycyclopentyl)benzonitrile is a white crystalline solid at room temperature. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics make it suitable for various experimental conditions and formulations.
The biological activity of 2-(1-hydroxycyclopentyl)benzonitrile has been the focus of several recent studies. One notable area of research involves its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, studies have shown that this compound can effectively inhibit the activity of certain kinases, which are key enzymes in signal transduction pathways. This inhibition can have therapeutic implications, particularly in the treatment of diseases characterized by aberrant kinase activity, such as cancer and inflammatory disorders.
In addition to its enzymatic inhibition properties, 2-(1-hydroxycyclopentyl)benzonitrile has also been investigated for its potential as an antioxidant. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases including neurodegenerative disorders and cardiovascular diseases. Preliminary studies have indicated that this compound exhibits significant antioxidant activity, suggesting its potential use as a protective agent against oxidative damage.
Clinical trials are currently underway to further evaluate the safety and efficacy of 2-(1-hydroxycyclopentyl)benzonitrile. These trials aim to assess its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), as well as its potential side effects. Preliminary results from these trials have been promising, with no major adverse effects reported at therapeutic doses.
The structural features of 2-(1-hydroxycyclopentyl)benzonitrile also make it an attractive candidate for drug design and development. The presence of the hydroxyl group on the cyclopentyl ring provides a site for further functionalization, allowing for the creation of derivatives with enhanced biological activity or improved pharmacological properties. This flexibility in chemical modification opens up numerous possibilities for optimizing the compound for specific therapeutic applications.
In conclusion, 2-(1-hydroxycyclopentyl)benzonitrile (CAS No. 2060044-42-8) is a promising compound with diverse applications in pharmaceutical and chemical research. Its unique molecular structure confers distinct chemical and biological properties that make it an attractive target for further investigation. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, highlighting its significance in the field of medicinal chemistry.
2060044-42-8 (2-(1-hydroxycyclopentyl)benzonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)